3-fluoro-4-methoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H14FN5O2S/c1-26-15-4-2-11(8-13(15)19)18(25)20-9-17-22-21-16-5-3-14(23-24(16)17)12-6-7-27-10-12/h2-8,10H,9H2,1H3,(H,20,25)
• InChI Key: VLZPCRKXSMLVRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4)F
• Molecular Formula: C18H14FN5O2S
• Molecular Weight: 383.4 g/mol
• CAS No.: 1904367-43-6

Description

3-fluoro-4-methoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H14FN5O2S and its molecular weight is 383.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Antiproliferative Activity

A study by Ilić et al. (2011) synthesized a library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, which showed potential in inhibiting the proliferation of endothelial and tumor cells, excluding the specific compound but highlighting the research interest in similar structures for antiproliferative purposes (Ilić et al., 2011).

Antioxidant and Anticancer Activities

Research by Tumosienė et al. (2020) on derivatives bearing triazole, triazolone, and thiophene moieties, similar in complexity to the query compound, demonstrated significant antioxidant and anticancer activities. This suggests a broad potential for structurally complex molecules in therapeutic applications (Tumosienė et al., 2020).

Antimicrobial Activities

The work of Bektaş et al. (2007) on new 1,2,4-triazole derivatives, including some with methoxy and thiophene groups, showed good to moderate antimicrobial activities against various microorganisms. This indicates the potential use of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Potential Therapeutic Applications

Anti-Influenza Virus Activity

Hebishy et al. (2020) developed benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable activity against the H5N1 influenza virus. This suggests the relevance of exploring similar compounds for antiviral applications (Hebishy et al., 2020).

Antibacterial and Antifungal Agents

Helal et al. (2013) synthesized 2-(6-methoxy-2-naphthyl)propionamide derivatives, exhibiting significant antibacterial and antifungal activities. This research underscores the potential of structurally related compounds in combating microbial infections (Helal et al., 2013).